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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347 Get Quote

In the vast landscape of industrial colorants, the selection of an appropriate solvent dye is

paramount to achieving desired product performance and longevity. This guide provides an

objective comparison of Solvent Black 34, a metal complex dye, with other prominent black

solvent dyes used in various industrial applications. This analysis is tailored for researchers,

scientists, and professionals in product development, offering a clear perspective on

performance characteristics based on available experimental data.

Performance Characteristics of Black Solvent Dyes
The efficacy of a solvent dye is determined by several key performance indicators, including its

solubility in various organic solvents, its resistance to fading upon exposure to light

(lightfastness), its stability under high temperatures (thermal stability), and its ability to

withstand chemical exposure (acid and alkali resistance). The following tables summarize the

quantitative data for Solvent Black 34 and three other widely used black solvent dyes: Solvent

Black 27, Solvent Black 29 (both metal complex dyes), and Solvent Black 5 (a nigrosine dye).

Table 1: Solubility of Black Solvent Dyes in Common
Organic Solvents (g/L)
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Solvent
Solvent Black
34

Solvent Black
27

Solvent Black
29

Solvent Black
5 (Nigrosine)

Ethanol 50[1][2][3] 100[4] - 35.5[5]

n-Propanol 50[1][3] 50 - -

1-methoxy-2-

propanol
100[1][3] 200 - -

2-ethoxyethanol 200[1][3] 200 - -

Methyl Ethyl

Ketone (MEK)
300[1][3] 500[4][6][7] ≥ 400[8][9] -

Acetone - 250[7] - 280[5]

Ethyl Acetate 30[3] 50[4] - -

Toluene 20[3] 100[4] - 10.3[5]

Cyclohexanone 500[10] 550[4] - -

Butyl Cellosolve 450[10] 400[4] - -

Note: A hyphen (-) indicates that data was not readily available from the searched sources.

Table 2: Lightfastness, Heat, and Chemical Resistance
of Black Solvent Dyes
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Property
Solvent Black
34

Solvent Black
27

Solvent Black
29

Solvent Black
5 (Nigrosine)

Lightfastness (1-

8 scale,

8=Excellent)

7[1][2][3] 7-8[4][7] - 7-8[5]

Heat Resistance

(°C)

150 (30 min)[3]

180 (10 min)[3]

200 (1 min)[3]

220[10]

250[4] - 150[5]

Acid Resistance

(1-5 scale,

5=Excellent)

4-5[10] 4-5[4][7] -
Unchanged (5%

HCl)[11]

Alkali Resistance

(1-5 scale,

5=Excellent)

4-5[10] 4-5[4][7] -
Good (5%

Na2CO3)[11]

Note: A hyphen (-) indicates that data was not readily available from the searched sources.

Experimental Protocols
To ensure the reliability and reproducibility of performance data, standardized experimental

protocols are crucial. The following sections detail the general methodologies for testing the

key properties of solvent dyes.

Solubility Determination
The solubility of a solvent dye in a specific organic solvent is typically determined using the

isothermal shake-flask method.
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Excess dye is added to a known volume of solvent in a sealed container.

Mixture is agitated at a constant temperature for an extended period (e.g., 24-48 hours) to reach equilibrium.

The solution is allowed to settle, and the undissolved dye is separated by filtration or centrifugation.

The concentration of the dye in the clear supernatant is determined.

Methods for concentration determination include gravimetric analysis (evaporating the solvent and weighing the residue) or spectrophotometry (measuring absorbance at λmax and using a calibration curve).

Click to download full resolution via product page

Caption: Experimental workflow for determining dye solubility.

Lightfastness Testing
Lightfastness is evaluated by exposing the dyed substrate to a controlled light source that

simulates natural sunlight. Standardized methods like ASTM G155, ISO 105-B02, and AATCC

Test Method 16 are commonly employed.[1][2][4][5][6][7][8][12][13][14][15]
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Prepare a sample of the dye on a suitable substrate (e.g., coated paper, plastic film).

Expose the sample to a xenon arc lamp under controlled conditions of irradiance, temperature, and humidity as per the chosen standard (e.g., ISO 105-B02).

Simultaneously expose a set of Blue Wool standards (rated 1-8) under the same conditions.

Periodically assess the color change of the sample against an unexposed portion.

The lightfastness rating is determined by comparing the fading of the sample to the fading of the Blue Wool standards.

Click to download full resolution via product page

Caption: Workflow for lightfastness testing of dyes.

Thermal Stability Assessment
The thermal stability of a solvent dye is critical for applications involving high-temperature

processing, such as in plastics.
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Incorporate the dye into the desired medium (e.g., a polymer resin).

Prepare test specimens (e.g., plastic plaques).

Expose the specimens to a series of specified temperatures for defined durations in a calibrated oven.

After cooling, visually or instrumentally (using a spectrophotometer) compare the color of the heat-exposed specimens to a control specimen that was not heated.

The heat stability is reported as the maximum temperature at which no significant color change occurs.

Click to download full resolution via product page

Caption: Process for evaluating the thermal stability of a dye.

Acid and Alkali Resistance Testing
The chemical resistance of a dye is its ability to maintain its color when exposed to acidic or

alkaline environments.
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Prepare a dyed substrate or a solution of the dye.

Immerse the sample in solutions of specified acid (e.g., 5% HCl) and alkali (e.g., 5% Na2CO3) for a set period at a controlled temperature.

Remove the sample, rinse with deionized water, and dry.

Visually and/or instrumentally assess the change in color of the treated sample compared to an untreated control.

The resistance is typically rated on a scale of 1 to 5, where 5 represents no change.

Click to download full resolution via product page

Caption: Methodology for acid and alkali resistance testing.

Concluding Remarks
The choice between Solvent Black 34 and other solvent dyes is highly dependent on the

specific requirements of the industrial application.

Solvent Black 34 demonstrates good all-around performance with high solubility in a range

of solvents, good lightfastness, and excellent chemical resistance.[1][2][3][10][16] Its heat

stability is suitable for many applications, though some alternatives may offer superior

performance at very high temperatures.

Solvent Black 27 appears to be a strong competitor, offering excellent solubility in many key

solvents, often exceeding that of Solvent Black 34, and boasts a high lightfastness and

superior heat resistance.[4][6][7] Its acid and alkali resistance are comparable to Solvent
Black 34.[4][7]
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Solvent Black 29 data is less comprehensive in the available resources, but it shows very

high solubility in MEK.[8][9] Further data would be needed for a complete comparison.

Solvent Black 5 (Nigrosine), being a different class of dye, presents a different performance

profile. While its lightfastness is excellent, its solubility profile and heat resistance may be

more limited compared to the metal complex dyes.[5]

Ultimately, for critical applications, it is recommended that researchers and professionals

conduct their own comparative studies under their specific formulation and processing

conditions to make the most informed decision. The data and protocols presented in this guide

serve as a valuable starting point for this evaluation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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